1-(4-fluorobenzyl)-3-hydroxy-5-phenyl-4-tosyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-4-hydroxy-3-(4-methylphenyl)sulfonyl-2-phenyl-2H-pyrrol-5-one
• InChI: InChI=1S/C24H20FNO4S/c1-16-7-13-20(14-8-16)31(29,30)23-21(18-5-3-2-4-6-18)26(24(28)22(23)27)15-17-9-11-19(25)12-10-17/h2-14,21,27H,15H2,1H3
• InChI Key: BOKJXGLEZCDJLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=CC=C3)CC4=CC=C(C=C4)F)O
• Molecular Formula: C24H20FNO4S
• Molecular Weight: 437.5 g/mol

Description

The compound “1-(4-fluorobenzyl)-3-hydroxy-5-phenyl-4-tosyl-1H-pyrrol-2(5H)-one” is a complex organic molecule. It contains a fluorobenzyl group, a phenyl group, and a tosyl group attached to a pyrrol-2-one ring.

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of pyrimidine derivatives linked with morpholinophenyl groups, including the use of intermediate compounds like 1-(4-fluorobenzyl)-3-hydroxy-5-phenyl-4-tosyl-1H-pyrrol-2(5H)-one, has been explored. These compounds exhibit significant larvicidal activity against third instar larvae, with enhanced activity due to the presence of electron withdrawing groups such as fluorine on the benzyl ring (Gorle et al., 2016).

Chemical Characterization and Reactivity

• Research has been conducted on the synthesis, characterization, and reactivity of molecules structurally similar to 1-(4-fluorobenzyl)-3-hydroxy-5-phenyl-4-tosyl-1H-pyrrol-2(5H)-one, focusing on aspects like vibrational spectra, chemical shift calculations, and charge transfer within the molecule. These studies also investigate the molecule's potential in non-linear optics and molecular electrostatic potential (Murthy et al., 2017).

Crystal Structure Analysis

• The crystal structure of compounds similar to 1-(4-fluorobenzyl)-3-hydroxy-5-phenyl-4-tosyl-1H-pyrrol-2(5H)-one has been analyzed, revealing details about molecular bonding and arrangements. This analysis contributes to understanding the physical properties and potential applications of these compounds (Huang & Zhou, 2011).

Synthesis and Potential Applications

• The synthesis of ortho-fluoronitroaryl nitroxides, which are structurally related to the compound , has been explored. These compounds serve as versatile synthons for further chemical transformations and have potential applications in spin-labelling studies (Hankovszky et al., 1989).

Biological Activity

• The synthesis of a related compound, (Z)-1-(3-Fluorobenzyl)-5-((3-fluorobenzylimino)(2-hydroxy-4-methoxyphenyl)methyl)pyridin-2(1H)-one, and its crystal structure have been studied. This compound has shown promising anti-HBV activity, suggesting potential therapeutic applications for similar molecules (Lv Zhi, 2009).